Cas no 105522-86-9 (2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-)
105522-86-9 structure
Product Name:2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-
CAS No:105522-86-9
MF:C16H15NO5S
MW:333.359003305435
CID:154515
PubChem ID:3064739
Update Time:2025-04-19
2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-
- 5-(carboxymethyl)-4-methyl-2-[(2-phenylacetyl)amino]thiophene-3-carboxylic acid
- 2-Phenylacetylamino-3-carboxy-4-methyl-5-thiophenacetic acid
- 2-Phenylacetylamino-3-carboxy-4-methyl-5-thiopheneacetic acid
- 2-Thiopheneacetic acid, 4-carboxy-3-methyl-5-((phenylacetyl)amino)-
- 2-Thiopheneacetic acid, 4-carboxy-3-methyl-5-(2-phenylacetamido)-
- 4-Carboxy-3-methyl-2-(2-phenylacetamido)-2-thiopheneacetic acid
- AC1MI8FY
- BRN 5610260
- LS-152883
- 105522-86-9
- DTXSID60147182
-
- Inchi: 1S/C16H15NO5S/c1-9-11(8-13(19)20)23-15(14(9)16(21)22)17-12(18)7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,17,18)(H,19,20)(H,21,22)
- InChI Key: WHOHZJNRRFBXRP-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)O)C(C)=C1CC(=O)O)NC(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 333.06715
- Monoisotopic Mass: 333.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.456
- Boiling Point: 622.9°Cat760mmHg
- Flash Point: 330.5°C
- Refractive Index: 1.677
- PSA: 103.7
- LogP: 3.21250
2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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